Tricyclo(17.2.2.2(3,6))pentacosa-1(22),3(25),4,6(24),19(23),20-hexaene
Description
Properties
CAS No. |
6574-71-6 |
|---|---|
Molecular Formula |
C25H34 |
Molecular Weight |
334.5 g/mol |
IUPAC Name |
tricyclo[17.2.2.23,6]pentacosa-1(21),3(25),4,6(24),19,22-hexaene |
InChI |
InChI=1S/C25H34/c1-2-4-6-8-10-12-23-15-19-25(20-16-23)21-24-17-13-22(14-18-24)11-9-7-5-3-1/h13-20H,1-12,21H2 |
InChI Key |
CAFPOHHQRDPFIQ-UHFFFAOYSA-N |
Canonical SMILES |
C1CCCCCCC2=CC=C(CC3=CC=C(CCCCC1)C=C3)C=C2 |
Origin of Product |
United States |
Chemical Reactions Analysis
Tricyclo(17.2.2.2(3,6))pentacosa-1(22),3(25),4,6(24),19(23),20-hexaene can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles . The major products formed from these reactions depend on the specific conditions and reagents used, but they often involve modifications to the ring structure or the addition of functional groups .
Scientific Research Applications
This compound has several applications in scientific research, particularly in the fields of chemistry and materials science. Its unique structure makes it a valuable subject for studying ring strain, molecular stability, and reactivity . its applications in biology, medicine, and industry are less well-explored, likely due to its complexity and the challenges associated with its synthesis .
Mechanism of Action
Comparison with Similar Compounds
Tricyclo(17.2.2.2(3,6))pentacosa-1(22),3(25),4,6(24),19(23),20-hexaene can be compared to other complex ring structures, such as tricyclo(16.2.2.2(4,7))pentacosa-1(20),2,4,6,11,13,18,21,24-nonaene . These compounds share similarities in their intricate ring systems but differ in the number and arrangement of their rings and functional groups .
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